Cas no 573658-97-6 (1,1-CYCLOBUTANEDICARBOXYLIC ACID, MONO(PHENYLMETHYL) ESTER)

• Product Name: 1,1-CYCLOBUTANEDICARBOXYLIC ACID, MONO(PHENYLMETHYL) ESTER
• CAS No: 573658-97-6
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 3176793
• PubChem ID: 57470853
• Update Time: 2025-04-21

1,1-CYCLOBUTANEDICARBOXYLIC ACID, MONO(PHENYLMETHYL) ESTER Chemical and Physical Properties

Names and Identifiers

• 1,1-CYCLOBUTANEDICARBOXYLIC ACID, MONO(PHENYLMETHYL) ESTER
• A1-01478
• SCHEMBL3555789
• 573658-97-6
• Cyclobutane-1,1-dicarboxylic acid benzyl ester

• Inchi： 1S/C13H14O4/c14-11(15)13(7-4-8-13)12(16)17-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,14,15)
• InChI Key： ODMUQWJTMHTQPI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1(C(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 234.08920892Da
• Monoisotopic Mass: 234.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų